Cas no 80419-03-0 (Dodecanoic acid, 7-chloro-, chloromethyl ester)
80419-03-0 structure
Product name:Dodecanoic acid, 7-chloro-, chloromethyl ester
Dodecanoic acid, 7-chloro-, chloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Dodecanoic acid, 7-chloro-, chloromethyl ester
- chloromethyl 7-chlorododecanoate
- 80419-03-0
- FTELUGWCTDTFNA-UHFFFAOYSA-N
- DTXSID40337564
- 7-Chlorododecanoic acid, chloromethyl ester
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- Inchi： InChI=1S/C13H24Cl2O2/c1-2-3-5-8-12(15)9-6-4-7-10-13(16)17-11-14/h12H,2-11H2,1H3
- InChI Key： FTELUGWCTDTFNA-UHFFFAOYSA-N
- SMILES： CCCCCC(CCCCCC(=O)OCCl)Cl
Computed Properties
- Exact Mass: 282.1153354g/mol
- Monoisotopic Mass: 282.1153354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Dodecanoic acid, 7-chloro-, chloromethyl ester Related Literature
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Wanchun Xiang,Anna Gu,Xiaowei Hu,Ibrahim Amiinu Saana,Xiujian Zhao New J. Chem., 2018,42, 11715-11723
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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5. Book reviews
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Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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8. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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9. Book reviews
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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